Cas no 6515-38-4 (3,5,6-Trichloro-2-pyridinol)

• Product Name: 3,5,6-Trichloro-2-pyridinol
• CAS No: 6515-38-4
• MF: C₅H₂Cl₃NO
• MW: 198.434478282928
• MDL: MFCD00130269
• CID: 46828
• PubChem ID: 23017
• Update Time: 2025-04-18

3,5,6-Trichloro-2-pyridinol Chemical and Physical Properties

Names and Identifiers

• 3,5,6-Trichloro-2-pyridinol
• 2(1H)-Pyridinone, 3,5,6-trichloro-
• 2(1H)-Pyridone, 3,5,6-trichloro-
• 2-Pyridinol, 3,5,6-trichloro-
• 3,5,6 Trichloro 2-pyridinal
• 3,5,6-trichloropyridine-2-ol
• Hydroxy-3,5,6-trichloropyridine
• 3,5,6-Trichloro-2-py
• 3,5,6-Trichloropyridin-2(1H)-one
• Chlorpyrifos methabolite 【3,5,6-Trichloro-2-pyridinol】
• 2-hydroxy-3,5,6-trichloropyridine
• 3,5,6-Trichloro
• 3,5,6-Trichloro-2-hydroxypyridine
• 3,5,6-trichloropyridin-2-ol
• 3,5,6-TRICHLOROPYRIDINOL
• 3-CHLORO-PYRIDINOL SODIUM
• chlorpyriphos metabolite
• Ethiprole,Pestanal
• PYRIDINOL
• Pyridinol,3,5,6-trichloro
• TCP
• TRICHLORO PYRIDINOL
• Trichloro pyridinone
• 2,3,5-Trichloro-6-hydroxypyridine
• 3,5,6-Trichloro-2-pyridone
• Caswell No. 821AA
• 3,5,6-Trichloro-2(1H)-pyridinone
• 3,5,6-trichloro-1H-pyridin-2-one
• EPA Pesticide Chemical Code 206900
• 3,5,6-trichloropyridine-2-one
• WC
• 2(1H)-pyridone,3,5,6-trichloro-
• 2-pyridinol,3,5,6-trichloro-
• TCPy
• EINECS 229-405-2
• 2,3,5-trichloro-6-pyridinol
• 3,5,6-trichloro-2-pyridin-2-one
• Q6593915
• 2-hydroxy-3,5,6--trichloropyridine
• UNII-JS52YZJ84A
• 3,5,6-trichloro-2-pyridinol sodium salt
• JS52YZJ84A
• 3,5,6-tris(chloranyl)-1H-pyridin-2-one
• HY-W018171
• 6515-38-4
• CHEBI:143794
• CHEBI:83490
• SCHEMBL10807416
• AKOS006341996
• AKOS015848717
• DTXCID5018317
• chlorpyrifos TP1
• F4Z
• 2,3,5-trichloropyridine-6-ol
• MFCD00130269
• AM81287
• W-104805
• 3,5,6-Trichloro-2-pyridinol, PESTANAL(R), analytical standard
• MFCD02313933
• C22282
• CHEMBL3186214
• CS-W018957
• 3,5,6-TRICHLORO-2-PYRIDINONE
• Chlorpyrifos metabolite
• A834986
• AC-11168
• 3,5,6-Trichloro-2(1H)-Pyridone
• NCGC00255593-01
• TCpyol
• SCHEMBL1168410
• CAS-6515-38-4
• 3,5,6-trichloropyrid-2-one
• TRICHLORO-2-PYRIDINOL, 3,5,6-
• Tox21_301556
• 3,5,6-TRICHLORO-2-(1H)PYRIDINONE
• DS-12816
• FT-0636169
• 3,5,6-Trichloro-2-pyridinol 100 microg/mL in Acetonitrile
• EN300-184368
• 3,5,6-tris(chloranyl)pyridin-2-ol
• SY030519
• DTXSID7038317
• NS00000357
• FT-0675428
• DB-015955

• MDL： MFCD00130269
• Inchi： 1S/C5H2Cl3NO/c6-2-1-3(7)5(10)9-4(2)8/h1H,(H,9,10)
• InChI Key： WCYYAQFQZQEUEN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(N1)=O)Cl)Cl

Computed Properties

• Exact Mass: 196.92000
• Monoisotopic Mass: 196.920197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: powder
• Density: 1.955
• Melting Point: 328-330°C
• Boiling Point: 265℃
• Flash Point: 410℃
• Refractive Index: 1.556
• Solubility: Soluble in water (slightly), DMSO, and methanol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 32.86000
• LogP: 2.33510
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,5,6-Trichloro-2-pyridinol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H318,H411
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： R22;R41;R51/53
• Safety Instruction： S26-S39-S61
• RTECS：UU7786700
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S26;S39;S61
• Risk Phrases：R22; R41; R51/53
• HazardClass：9
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines